Cas no 60640-17-7 (7-Phenyl-1,2,3,4-tetrahydroquinoline)
7-Phenyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Phenyl-1,2,3,4-tetrahydroquinoline
- AK00779360
- AKOS019796119
- BS-17698
- C75831
- MFCD24071391
- SB71579
- SCHEMBL21941474
- CS-0160507
- 60640-17-7
-
- MDL: MFCD24071391
- Inchi: 1S/C15H15N/c1-2-5-12(6-3-1)14-9-8-13-7-4-10-16-15(13)11-14/h1-3,5-6,8-9,11,16H,4,7,10H2
- InChI Key: LQVOTBWGEXECMR-UHFFFAOYSA-N
- SMILES: N1C2C=C(C3C=CC=CC=3)C=CC=2CCC1
Computed Properties
- Exact Mass: 209.120449483g/mol
- Monoisotopic Mass: 209.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12
7-Phenyl-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LM173-250mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 250mg |
767CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LM173-1g |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 1g |
3240.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LM173-100mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 100mg |
392CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LM173-200mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 200mg |
810.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LM173-50mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 50mg |
270.0CNY | 2021-07-15 | |
| abcr | AB539775-250 mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline; . |
60640-17-7 | 250MG |
€217.70 | 2022-07-29 | ||
| abcr | AB539775-1 g |
7-Phenyl-1,2,3,4-tetrahydroquinoline; . |
60640-17-7 | 1g |
€530.10 | 2022-07-29 | ||
| Chemenu | CM397852-250mg |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM397852-1g |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95%+ | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1215114-1g |
7-Phenyl-1,2,3,4-tetrahydroquinoline |
60640-17-7 | 95% | 1g |
$500 | 2024-06-03 |
7-Phenyl-1,2,3,4-tetrahydroquinoline Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 7-Phenyl-1,2,3,4-tetrahydroquinoline
7-Phenyl-1,2,3,4-tetrahydroquinoline (CAS No. 60640-17-7): A Versatile Chemical Compound with Diverse Applications
7-Phenyl-1,2,3,4-tetrahydroquinoline (CAS No. 60640-17-7) is a fascinating organic compound that belongs to the tetrahydroquinoline family. This compound has garnered significant attention in recent years due to its unique structural features and wide-ranging applications in various fields, including pharmaceuticals, materials science, and agrochemicals. The presence of a phenyl group at the 7-position of the tetrahydroquinoline scaffold imparts distinct chemical and physical properties, making it a valuable building block for numerous synthetic transformations.
The molecular formula of 7-Phenyl-1,2,3,4-tetrahydroquinoline is C15H15N, with a molecular weight of 209.29 g/mol. Its structure consists of a partially hydrogenated quinoline core, which is a bicyclic system comprising a benzene ring fused to a pyridine ring. The phenyl substituent at the 7-position enhances the compound's aromatic character and influences its electronic properties. Researchers have extensively studied this compound's synthesis methods, with recent advancements focusing on more efficient and environmentally friendly approaches.
In the pharmaceutical industry, 7-Phenyl-1,2,3,4-tetrahydroquinoline derivatives have shown promising biological activities. Many researchers are investigating its potential as a drug scaffold for developing new therapeutic agents. The compound's structural flexibility allows for various modifications, enabling the creation of molecules with tailored properties. Recent studies have explored its applications in central nervous system disorders, with particular interest in its potential neuroprotective effects.
The material science field has also benefited from 7-Phenyl-1,2,3,4-tetrahydroquinoline derivatives. These compounds have been incorporated into organic electronic materials, where they contribute to improved charge transport properties. Their ability to form stable π-conjugated systems makes them attractive candidates for developing advanced materials for optoelectronic applications, including OLEDs and organic photovoltaics.
Recent trends in chemical research have focused on sustainable synthesis methods for tetrahydroquinoline derivatives. Many scientists are exploring catalytic processes and green chemistry approaches to produce 7-Phenyl-1,2,3,4-tetrahydroquinoline more efficiently. These developments align with the growing demand for environmentally friendly chemical production methods, a topic that has gained significant attention in both academic and industrial circles.
The analytical characterization of 7-Phenyl-1,2,3,4-tetrahydroquinoline typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and quality, which are crucial for its various applications. Recent advancements in analytical technologies have enabled more precise characterization of such compounds, facilitating their use in high-value applications.
From a commercial perspective, the market for tetrahydroquinoline derivatives has been steadily growing. The increasing demand for specialty chemicals in pharmaceutical and material science applications has driven research and development efforts related to 7-Phenyl-1,2,3,4-tetrahydroquinoline. Companies specializing in fine chemicals and custom synthesis have reported growing interest in this compound and its derivatives.
Safety considerations for handling 7-Phenyl-1,2,3,4-tetrahydroquinoline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems should be used when working with this chemical. Researchers emphasize the importance of understanding the structure-activity relationships of such compounds to predict their behavior in various applications.
Future research directions for 7-Phenyl-1,2,3,4-tetrahydroquinoline include exploring its potential in catalysis and developing novel functional materials. The compound's versatility makes it an attractive subject for interdisciplinary studies combining chemistry, biology, and materials science. As synthetic methodologies continue to advance, we can expect to see more innovative applications of this interesting molecular scaffold.
For researchers interested in working with 7-Phenyl-1,2,3,4-tetrahydroquinoline, several commercial suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the CAS number 60640-17-7 to ensure product authenticity. The compound's stability under normal storage conditions makes it convenient for laboratory use and industrial applications alike.
In conclusion, 7-Phenyl-1,2,3,4-tetrahydroquinoline represents an important class of organic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to inspire research in drug discovery, materials development, and synthetic methodology. As scientific understanding of this compound grows, we can anticipate even more innovative uses emerging in the coming years.
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